4-tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-2-methylpyrimidine

Specification

• CAS No.: 2549001-10-5
• Molecular Formula: C19H29N5S
• Molecular Weight: 359.5 g/mol
• IUPAC Name: 5-[[4-(6-tert-butyl-2-methylpyrimidin-4-yl)piperazin-1-yl]methyl]-2,4-dimethyl-1,3-thiazole
• Standard InChI: InChI=1S/C19H29N5S/c1-13-16(25-15(3)20-13)12-23-7-9-24(10-8-23)18-11-17(19(4,5)6)21-14(2)22-18/h11H,7-10,12H2,1-6H3
• Standard InChI Key: QOKHCXVKTWVBFZ-UHFFFAOYSA-N
• SMILES: CC1=C(SC(=N1)C)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C
• Canonical SMILES: CC1=C(SC(=N1)C)CN2CCN(CC2)C3=NC(=NC(=C3)C(C)(C)C)C

Introduction

The compound 4-tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-2-methylpyrimidine is a complex organic molecule that combines several distinct chemical moieties, including a pyrimidine ring, a piperazine ring, and a thiazole ring. This compound is of interest in pharmaceutical and chemical research due to its potential biological activities and synthetic versatility.

Synthesis and Preparation

The synthesis of 4-tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-2-methylpyrimidine typically involves multi-step reactions. It may include the formation of the pyrimidine core, introduction of the tert-butyl group, synthesis of the thiazole moiety, and coupling with the piperazine ring. Detailed synthetic protocols are not provided in the search results but can be found in specialized chemical literature or patents.

Biological Activity and Applications

While specific biological activities of this compound are not detailed in the search results, compounds with similar structures are often investigated for their potential as pharmaceuticals. They may exhibit activities such as enzyme inhibition, receptor modulation, or antimicrobial effects. Further research is needed to determine the exact biological profile of this compound.

Related Compounds and Analogues

Related compounds often share similar structural features but differ in specific substituents or ring systems. For example, 4-tert-butyl-1,3-thiazol-2-amine (CAS: 74370-93-7) is a simpler analogue lacking the pyrimidine and piperazine components. Another related compound is 3-Tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}pyridazine, which replaces the pyrimidine with a pyridazine ring.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	CAS Number	Biological Activity
4-tert-butyl-1,3-thiazol-2-amine	C7H12N2S	74370-93-7	Not specified
3-Tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}pyridazine	Not specified	Not specified	Not specified
4-tert-butyl-6-{4-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]piperazin-1-yl}-2-methylpyrimidine	Not specified	Not specified	Potential pharmaceutical applications